Cas no 2225178-31-2 (2-Cyano-4-(piperidin-1-yl)phenylboronic acid)

• Product Name: 2-Cyano-4-(piperidin-1-yl)phenylboronic acid
• CAS No: 2225178-31-2
• MF: C₁₂H₁₅BN₂O₂
• MW: 230.07
• CID: 5144474
• PubChem ID: 133555168
• Update Time: 2025-05-24

2-Cyano-4-(piperidin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(piperidin-1-yl)phenylboronic acid
• Boronic acid, B-[2-cyano-4-(1-piperidinyl)phenyl]-
• (2-Cyano-4-(piperidin-1-yl)phenyl)boronic acid
• 2225178-31-2

• Inchi： 1S/C12H15BN2O2/c14-9-10-8-11(4-5-12(10)13(16)17)15-6-2-1-3-7-15/h4-5,8,16-17H,1-3,6-7H2
• InChI Key： IEBHOWGQCCLGRP-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCCCC2)C=C1C#N)(O)O

Computed Properties

• Exact Mass: 230.1226579g/mol
• Monoisotopic Mass: 230.1226579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-Cyano-4-(piperidin-1-yl)phenylboronic acid

Introduction to 2-Cyano-4-(piperidin-1-yl)phenylboronic Acid (CAS No. 2225178-31-2)

2-Cyano-4-(piperidin-1-yl)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique chemical structure and potential applications. This compound, identified by the CAS number CAS No. 2225178-31-2, features a boronic acid moiety combined with a cyano group and a piperidine ring, making it a versatile intermediate in synthetic chemistry and drug discovery.

The boronic acid functional group in 2-Cyano-4-(piperidin-1-yl)phenylboronic acid is particularly noteworthy for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. These reactions enable the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, facilitating the construction of complex molecular architectures. This capability has made the compound a valuable tool in the synthesis of novel pharmaceuticals and agrochemicals.

The presence of the cyano group in the molecule introduces additional reactivity, allowing for further functionalization through nucleophilic addition or condensation reactions. This dual functionality makes 2-Cyano-4-(piperidin-1-yl)phenylboronic acid a promising candidate for the development of bioactive molecules that require precise structural modifications.

The piperidine ring, a six-membered heterocyclic amine, contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Piperidine derivatives are known for their ability to enhance metabolic stability and improve pharmacokinetic properties, making them increasingly popular in medicinal chemistry.

Recent research has highlighted the potential of 2-Cyano-4-(piperidin-1-yl)phenylboronic acid in the development of targeted therapies. For instance, studies have demonstrated its utility in generating novel boron-containing compounds that exhibit anti-cancer properties. The boron atoms in these compounds can be incorporated into therapeutic agents designed to interact with specific biological targets, leading to enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2-Cyano-4-(piperidin-1-yl)phenylboronic acid has shown promise in materials science. The compound's ability to form stable complexes with metals has been explored in the development of catalysts and sensors. These applications leverage the unique coordination properties of boronic acids, which can facilitate innovative solutions in industrial processes and environmental monitoring.

The synthesis of 2-Cyano-4-(piperidin-1-yl)phenylboronic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to improve efficiency and scalability. These methods not only enhance production but also minimize waste, aligning with green chemistry principles.

The growing interest in 2-Cyano-4-(piperidin-1-yl)phenylboronic acid has led to several collaborative research initiatives aimed at expanding its applications. Academic institutions and pharmaceutical companies are actively investigating its potential in various therapeutic areas, including neurodegenerative diseases and infectious disorders. The compound's unique structural features make it a versatile scaffold for designing molecules with tailored biological activities.

The regulatory landscape for compounds like 2-Cyano-4-(piperidin-1-yl)phenylboronic acid is continually evolving to address emerging scientific advancements. Regulatory agencies require comprehensive data on safety, efficacy, and environmental impact before approving new applications. This ensures that innovations are balanced with responsible stewardship of chemical resources.

In conclusion, 2-Cyano-4-(piperidin-1-yl)phenylboronic acid (CAS No. 2225178-31-2) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it a valuable tool for developing innovative therapeutic agents and materials. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing global challenges in medicine and technology.